Cas no 898443-10-2 (3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898443-10-2
• MF: C₁₆H₂₄N₆O₃
• MW: 348.400162696838
• CID: 5483985
• Update Time: 2025-07-15

3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 3-(1,1-dimethylethyl)-1,4-dihydro-1-(2-methoxyethyl)-7,9-dimethyl-
• 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C16H24N6O3/c1-16(2,3)10-9-21-11-12(19(4)15(24)20(5)13(11)23)17-14(21)22(18-10)7-8-25-6/h7-9H2,1-6H3
• InChI Key： KNGNPFGQPYYEAG-UHFFFAOYSA-N
• SMILES： N12CC(C(C)(C)C)=NN(CCOC)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Recent Advances in the Study of 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898443-10-2)

The compound 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898443-10-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and mechanism of action. The results suggest that this compound exhibits selective inhibition against key targets, making it a promising candidate for further drug development.

In addition to its biochemical properties, the synthetic pathways for 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione have been optimized to improve yield and purity. Recent publications describe novel catalytic methods that enhance the efficiency of its production, addressing previous challenges related to scalability and cost-effectiveness. These advancements are critical for facilitating large-scale studies and eventual clinical trials.

Preliminary in vivo studies have demonstrated the compound's pharmacokinetic profile and bioavailability, with promising results in animal models of disease. Notably, its low toxicity and high specificity suggest a favorable safety profile, although further toxicological assessments are warranted. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in greater depth.

In conclusion, the growing body of research on 3-tert-butyl-1-(2-methoxyethyl)-7,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione underscores its significance as a versatile scaffold in drug discovery. Future studies will likely focus on optimizing its derivatives and evaluating its efficacy in human trials, paving the way for novel treatments in oncology and inflammatory diseases.